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Compound of Interest

Compound Name: Epigomisin O

Cat. No.: B150119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Epigomisin O, a dibenzocyclooctadiene lignan primarily isolated from plants of the Schisandra

genus, has garnered interest within the scientific community for its potential therapeutic

properties. This document provides an in-depth technical guide on the chemical structure,

physicochemical properties, and biological activities of Epigomisin O. It includes a detailed

account of its isolation and synthesis, alongside an exploration of its potential mechanisms of

action through key signaling pathways. This paper aims to serve as a comprehensive resource

for researchers and professionals engaged in natural product chemistry, pharmacology, and

drug discovery.

Chemical Structure and Physicochemical Properties
Epigomisin O is a structurally complex natural product belonging to the dibenzocyclooctadiene

lignan class.
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Property Value

Molecular Formula C₂₃H₂₈O₇

Molecular Weight 416.46 g/mol

CAS Number 73036-31-4

IUPAC Name

(5S,6S,7S,8R)-5,6,7,8-tetrahydro-1,2,3,13-

tetramethoxy-6,7-

dimethylbenzo[3',4']cycloocta[1',2':4,5]benzo[1,2

-d][1][2]dioxol-5-ol

SMILES

C[C@H]1--INVALID-LINK--

OC)OC)OC)C3=C(C=C4C(=C3)OCO4)OC">C

@HO)CC(C)C1

InChI

InChI=1S/C23H28O7/c1-11-7-13-8-16-21(30-

10-29-16)22(27-5)17(13)18-14(19(24)12(11)2)9-

15(25-3)20(26-4)23(18)28-6/h8-9,11-

12,19,24H,7,10H2,1-6H3/t11-,12+,19+/m1/s1

Physicochemical Data:

Property Value Source

Appearance White to off-white solid [1]

Purity ≥98% [3]

Solubility

Soluble in DMSO (25 mg/mL

with ultrasonic and warming),

Chloroform, Dichloromethane,

Ethyl Acetate, Acetone

[1][4]

Storage

Powder: -20°C for 3 years; 4°C

for 2 years. In solvent: -80°C

for 6 months; -20°C for 1

month.

[2]
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Experimental Protocols
Isolation of Epigomisin O from Schisandra propinqua
var. propinqua
The following protocol is a generalized procedure based on the successful isolation of lignans,

including Epigomisin O, from Schisandra propinqua var. propinqua.[5][6]

Workflow for the Isolation of Epigomisin O:
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Extraction

Partitioning

Chromatographic Separation

Air-dried and powdered stems and leaves of S. propinqua var. propinqua

Extract with 70% aqueous acetone at room temperature

Concentrate in vacuo to yield crude extract

Dissolve crude extract in H₂O

Partition successively with petroleum ether (PE) and ethyl acetate (EtOAc)

Collect EtOAc fraction

Silica Gel Column Chromatography
(Eluent: CHCl₃/Me₂CO gradient)

MCI Gel Column Chromatography
(Eluent: MeOH/H₂O gradient)

Further purification by repeated column chromatography

Epigomisin O

Click to download full resolution via product page

Figure 1: General workflow for the isolation of Epigomisin O.
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Detailed Methodology:

Plant Material and Extraction: Air-dried and powdered aerial parts (stems and leaves) of

Schisandra propinqua var. propinqua are extracted with 70% aqueous acetone at room

temperature for several days. The combined extracts are then concentrated under reduced

pressure to yield a crude extract.[6]

Solvent Partitioning: The crude extract is suspended in water and successively partitioned

with petroleum ether and ethyl acetate. The ethyl acetate fraction, which contains the

lignans, is collected for further separation.[5]

Column Chromatography: The ethyl acetate fraction is subjected to silica gel column

chromatography, eluting with a gradient of chloroform and acetone to yield several fractions.

[5]

Further Purification: Fractions containing Epigomisin O are further purified using repeated

column chromatography, including MCI gel chromatography with a methanol-water gradient,

to afford the pure compound.[6]

Synthesis of Dibenzocyclooctadiene Lignans
The total synthesis of dibenzocyclooctadiene lignans like Epigomisin O is a complex process

that has been achieved through various strategies. A general approach involves the

stereoselective construction of the eight-membered ring and the introduction of the correct

stereochemistry at the chiral centers.[7]

Conceptual Workflow for the Synthesis of Dibenzocyclooctadiene Lignans:
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Synthetic Strategy

Simple Aromatic Precursors

Atroposelective Biaryl Coupling

Intramolecular Cyclization to form 8-membered ring

Functional Group Manipulations and Stereochemical Control

Epigomisin O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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